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Compound of Interest

Compound Name: (2,3-13C2)Oxirane

Cat. No.: B1601739 Get Quote

For Immediate Implementation: This document provides crucial safety protocols and logistical

plans for the handling and disposal of (2,3-13C2)Oxirane, also known as isotopically labeled

ethylene oxide. Adherence to these guidelines is essential for ensuring the safety of all

laboratory personnel.

(2,3-13C2)Oxirane, as an isotopic variant of ethylene oxide, presents the same significant

health and safety hazards as its parent compound. It is classified as an extremely flammable

gas, toxic if inhaled, a skin and eye corrosive, and a suspect carcinogen and reproductive

hazard.[1] Therefore, stringent safety measures are paramount.

Personal Protective Equipment (PPE): Your First Line of
Defense
The selection of appropriate Personal Protective Equipment (PPE) is critical when working with

(2,3-13C2)Oxirane. The following table summarizes the required PPE for various tasks.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1601739?utm_src=pdf-interest
https://www.benchchem.com/product/b1601739?utm_src=pdf-body
https://www.benchchem.com/product/b1601739?utm_src=pdf-body
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/ethylene_oxide.html
https://www.benchchem.com/product/b1601739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications and
Conditions of Use

Eyes/Face
Chemical safety goggles and a

face shield

Goggles must be tight-fitting. A

face shield is necessary when

there is a splash hazard.

Contact lenses should not be

worn.[2][3]

Skin/Body Chemical protective clothing

A lab coat is the minimum

requirement.[2] For operations

with a higher risk of exposure,

a full-body encapsulating suit

made of neoprene is

recommended.[1][4][5] This

includes neoprene

overshoes/boots.[4][5]

Hands Chemical resistant gloves

NIOSH recommends butyl

rubber, Teflon, or Silvershield

gloves.[2]

Respiratory

Air-purifying respirator or Self-

Contained Breathing

Apparatus (SCBA)

All work should be conducted

in a certified chemical fume

hood or glove box to minimize

inhalation exposure.[2] The

specific type of respiratory

protection depends on the

airborne concentration.

Respiratory Protection Guidelines
The required respiratory protection varies with the concentration of airborne oxirane, as

established by NIOSH.
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Concentration Level
Required Respiratory Protection
(Assigned Protection Factor, APF)

Up to 5 ppm

APF 50: Any air-purifying, full-facepiece

respirator (gas mask) with a chin-style, front- or

back-mounted canister for ethylene oxide, or

any self-contained breathing apparatus (SCBA)

with a full facepiece, or any supplied-air

respirator with a full facepiece.[1][6]

Emergency or Unknown

APF 10,000: Any self-contained breathing

apparatus (SCBA) with a full facepiece operated

in a pressure-demand or other positive-pressure

mode.[6]

Escape

APF 50: Any air-purifying, full-facepiece

respirator (gas mask) with a chin-style, front- or

back-mounted canister for ethylene oxide.[6]

Occupational Exposure Limits
Researchers must be aware of the established occupational exposure limits for ethylene oxide

to ensure a safe working environment.

Organization Exposure Limit

OSHA (PEL)
1 ppm (8-hour time-weighted average), 5 ppm

(15-minute excursion limit)[7]

NIOSH (REL)
<0.1 ppm (10-hour time-weighted average), 5

ppm (10-minute ceiling)[7]

ACGIH (TLV) 1 ppm (8-hour time-weighted average)[7]

Operational Protocol: From Receipt to Disposal
A systematic approach to handling (2,3-13C2)Oxirane is crucial for minimizing risks. The

following workflow outlines the necessary steps.
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Receiving and Storage

Handling and Use

Waste Disposal

Emergency Procedures

Emergency Procedures Emergency Procedures Emergency Procedures

Receive Shipment

Inspect Container for Damage

Store in a Designated, Well-Ventilated, Cool Area (2-8°C)

Protect from Physical Damage and Ignition Sources Don Appropriate PPE

Prepare for Use

Work in a Certified Chemical Fume Hood

Use Explosion-Proof and Grounded Equipment

Keep Away from Incompatible Materials

Close Container Tightly When Not in Use

Collect Waste in a Labeled, Sealed Container

Generate Waste

Label as 'HAZARDOUS WASTE: Ethylene Oxide, Toxic, Reactive, Flammable'

Contact EHS for Pickup

Spill (<1L)

Evacuate Area

Fire

Evacuate Immediately

Exposure

Move to Fresh Air (Inhalation)

Use Spill Kit with Non-Combustible Absorbent

Wash Area with Water

Double-bag and Label Waste

Contact EHS for Disposal

Activate Fire Alarm

Use Appropriate Extinguisher (if trained)

Cool Containers with Water Spray

Flush with Water for 15 mins (Skin/Eye)

Remove Contaminated Clothing

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of (2,3-13C2)Oxirane.
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Detailed Experimental Protocols
Spill Clean-up Procedure (for spills <1L):

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the area and

ensure the area is well-ventilated, preferably within a chemical fume hood.

Don PPE: At a minimum, wear safety goggles, a face shield, a lab coat, and appropriate

chemical-resistant gloves (butyl rubber, Teflon, or Silvershield). For larger spills within this

volume, consider respiratory protection.

Contain and Absorb: Use a spill kit with non-combustible absorbent material to contain and

absorb the spill.

Decontaminate: Once the liquid is absorbed, wash the spill area down with water.[8]

Collect and Dispose: Carefully collect the absorbent material and any contaminated items

into a double-bagged, tightly sealed container.[2]

Label and Store: Label the container as "HAZARDOUS WASTE: Ethylene Oxide, Toxic,

Reactive, Flammable" and store it in a safe, designated area.[2]

Schedule Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for hazardous waste disposal.[2]

Waste Disposal Plan:

Segregation: All waste contaminated with (2,3-13C2)Oxirane, including empty containers,

contaminated PPE, and spill clean-up materials, must be segregated as hazardous waste.

Containerization: Collect all hazardous waste in a designated, leak-proof, and sealable

container.

Labeling: Clearly label the waste container with "HAZARDOUS WASTE" and list the

contents, including "(2,3-13C2)Oxirane," along with the associated hazards (Toxic, Reactive,

Flammable).[2]
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Storage: Store the sealed waste container in a well-ventilated, designated hazardous waste

accumulation area, away from incompatible materials and ignition sources.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department, which will coordinate with a licensed hazardous waste disposal company.[9]

Unused ampoules or cartridges are considered RCRA hazardous waste with the code U115.

[3]

By implementing these comprehensive safety measures, researchers can mitigate the risks

associated with handling (2,3-13C2)Oxirane and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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